Dolichol-14

• CAS: 118204-12-9
• Molecular Formula: C70H114O
• Molecular Weight: 971.7 g/mol
• InChI: InChI=1S/C70H114O/c1-57(2)29-16-30-58(3)31-17-32-59(4)33-18-34-60(5)35-19-36-61(6)37-20-38-62(7)39-21-40-63(8)41-22-42-64(9)43-23-44-65(10)45-24-46-66(11)47-25-48-67(12)49-26-50-68(13)51-27-52-69(14)53-28-54-70(15)55-56-71/h29,31,33,35,37,39,41,43,45,47,49,51,53,55,71H,16-28,30,32,34,36,38,40,42,44,46,48,50,52,54,56H2,1-15H3/b58-31+,59-33+,60-35+,61-37+,62-39+,63-41+,64-43+,65-45+,66-47+,67-49+,68-51+,69-53+,70-55+
• InChIKey: DLNRMPLOFNVUTQ-WIKVCOJLSA-N

Dolichol-14 (CAS 118204-12-9) Procurement Guide: Chemical Identity and Biological Context for Research Sourcing

Dolichol-14 (CAS 118204-12-9) is a defined-member polyprenol of the dolichol family—a homologous series of α-saturated polyisoprenoid alcohols functioning as obligate membrane-anchored lipid carriers in eukaryotic N-linked glycosylation [1][2]. With a molecular formula of C70H116O and a monoisotopic mass of 972.9026 Da, dolichol-14 contains precisely 14 isoprene units, placing it at the short-chain boundary of the dolichol spectrum [3]. Unlike its longer-chain mammalian counterparts (predominantly dolichol-18 and above), dolichol-14 is a major component of the dolichol pool in unicellular eukaryotes including Saccharomyces cerevisiae and Tetrahymena pyriformis, where it serves as the dominant isoprenolog [1]. This compound is distinguished from polyprenol-14 by the presence of a saturated α-isoprene residue—the defining structural feature of all dolichols—and from higher dolichologs by its specific chain length, which directly impacts membrane intercalation depth, carrier recognition by glycosyltransferases, and species-specific biological relevance [2].

Carrier Standard T. pyriformis N-glycosylation reconstitution

Mannose Acceptor S. cerevisiae glycoprotein synthesis assays

Flux Probe P. cactorum mevalonate pathway studies

• [1] Adrian GS, Keenan RW, Kruczek ME. Isolation and characterization of dolichols from Tetrahymena pyriformis. Biochim Biophys Acta. 1981;663(3):637-44. doi:10.1016/0005-2760(81)90074-6. PMID: 6784768. View Source
• [2] MetaCyc Compound: C70 dolichol. MetaCyc ID: CPD-17842. Chemical Formula: C70H116O; Monoisotopic Molecular Weight: 972.9026183457 Daltons. View Source
• [3] Human Metabolome Database: Dolichol-14 (HMDB0005181). Monoisotopic Molecular Weight: 970.88696827 Da; Average Molecular Weight: 971.6536 Da; Chemical Formula: C70H114O. View Source

Dolichol-14 (CAS 118204-12-9): Why Chain-Length-Specific Procurement Is Non-Negotiable for Experimental Fidelity

Dolichol isoprenologs are not interchangeable lipid carriers: chain length is a species-specific, subcellular-compartment-dependent trait that determines carrier recognition, membrane partitioning, and biosynthetic flux [1][2]. In Saccharomyces cerevisiae and Schizosaccharomyces pombe, the endogenous dolichol pool spans 14–17 isoprene units, whereas mammalian tissues rely on dolichols of 18–21 (predominantly dolichol-18 in rat liver) [3]. Substituting dolichol-14 with the longer-chain dolichol-18, or with the widely available mixed-length 'dolichol (13~21)' product, introduces a carrier whose membrane-spanning geometry and enzymatic recognition profile differ fundamentally from the native lipid . In Tetrahymena pyriformis, where dolichol-14 constitutes 74% of the total dolichol mass, replacement with dolichol-15 would misrepresent the endogenous carrier pool by a factor of 3.2-fold [1]. The quantitative evidence below demonstrates that dolichol-14 is not a generic representative of the dolichol class; it is a chemically and biologically distinct entity whose procurement choice directly determines the physiological relevance of experimental outcomes.

• Chain Length Mismatch Mammalian-length dolichols (18–21 units) may not support native carrier recognition in unicellular eukaryotes and can alter enzyme kinetics.
• Isoprenolog Pool Inaccuracy Generic mixed-length dolichol (13~21) fails to replicate the dominant dolichol-14 profile in T. pyriformis, misrepresenting experimental carrier identity.
• Organellar Distribution Shift Dolichol-14 mitochondrial enrichment in Tetrahymena may not be preserved with longer-chain analogs, potentially misrepresenting subcellular localization.

• [1] Adrian GS, Keenan RW, Kruczek ME. Isolation and characterization of dolichols from Tetrahymena pyriformis. Biochim Biophys Acta. 1981;663(3):637-44. doi:10.1016/0005-2760(81)90074-6. PMID: 6784768. View Source
• [2] Richards JB, Hemming FW. Dolichols, ubiquinones, geranylgeraniol and farnesol as the major metabolites of mevalonate in Phytophthora cactorum. Biochem J. 1972;128(5):1345-1352. doi:10.1042/bj1281345. PMID: 4643705. View Source
• [3] Bizri M, Bouhour A, Roux E, Pautrat G. Separation and quantitative determination of dolichol and dolichyl phosphate in rat and trout liver. Comp Biochem Physiol B. 1986;85(2):349-354. doi:10.1016/0305-0491(86)90124-0. PMID: 3757485. View Source

Dolichol-14 (CAS 118204-12-9) Quantitative Differentiation Evidence vs. Closest Isoprenolog Analogs

Dolichol-14 as the Dominant Isoprenolog in Tetrahymena pyriformis: 74% of Total Dolichol Pool vs. Dolichol-15, -13, and -16

In a direct head-to-head comparison across four independently analyzed strains of Tetrahymena pyriformis, dolichol-14 constituted 74% of total dolichols, compared to dolichol-15 (23%), dolichol-13 (2%), and dolichol-16 (<1%). This isoprenolog distribution was consistent across all four strains despite total dolichol content varying from 0.26 to 2.60 mg/kg wet weight [1]. The identity and relative abundance of each isoprenolog were confirmed by TLC, HPLC, and mass spectrometry [1]. Subcellular fractionation further revealed that Tetrahymena dolichols—for which dolichol-14 is the overwhelmingly dominant species—are localized 86% to the mitochondrial fraction, with only 9% in the pellicle and 5% in the microsomal fraction [1].

Isoprenolog Abundance

Head-to-head

Dolichol-14 74% vs. -15 23% of total pool

Supports Tetrahymena carrier pool replication

T. pyriformis, 4 strains; 0.26–2.60 mg/kg wet weight

Evidence Dimension	Relative isoprenolog abundance (% of total dolichol pool by mass)
Target Compound Data	Dolichol-14: 74% of total dolichols
Comparator Or Baseline	Dolichol-13: 2%; Dolichol-15: 23%; Dolichol-16: <1%
Quantified Difference	Dolichol-14 is 3.2-fold more abundant than dolichol-15 (74/23), 37-fold more than dolichol-13 (74/2), and >74-fold more than dolichol-16
Conditions	Four strains of T. pyriformis; total dolichol content 0.26–2.60 mg/kg wet weight; analysis by TLC, HPLC, and mass spectrometry

Why This Matters

For researchers using Tetrahymena as a model system for eukaryotic glycobiology, procurement of dolichol-14 rather than dolichol-15 or generic dolichol mixtures is essential to replicate the endogenous N-glycosylation carrier pool; dolichol-15 would misrepresent the native carrier membrane environment by a factor of 3.2-fold.

• [1] Adrian GS, Keenan RW, Kruczek ME. Isolation and characterization of dolichols from Tetrahymena pyriformis. Biochim Biophys Acta. 1981;663(3):637-44. doi:10.1016/0005-2760(81)90074-6. PMID: 6784768. View Source

Differential [14C]Mevalonate Incorporation into Dolichol-14 vs. Dolichol-15 in Phytophthora cactorum

In a radiolabeled precursor incorporation study using [2-14C]mevalonate in aerated cultures of Phytophthora cactorum, the biosynthetic flux into individual dolichol isoprenologs was unequal: dolichol-15 captured 37% of the 14C recovered in dolichols, followed by dolichol-14 at 30%, dolichol-13 at 14%, and dolichol-16 at only 5% [1]. By steady-state mass, however, the dolichol-14, -15, and -16 mixture (13 μg/g damp-dry tissue) was present in an approximate weight ratio of 1:3:1 (dol-14:-15:-16) [1]. This discordance between incorporation rate (30% for dol-14 vs. 37% for dol-15) and steady-state abundance (1:3 ratio by weight) indicates that dolichol-14 and dolichol-15 exhibit differential metabolic turnover kinetics rather than simply reflecting the mass distribution [1]. Compound identities were confirmed by chromatographic methods and mass spectrometry [1].

14C Incorporation

Head-to-head

Dolichol-14 30% vs. -15 37% flux; steady-state mass ratio 1:3:1

Supports Phytophthora flux analysis

P. cactorum, [2-14C]mevalonate; 13 μg/g damp-dry tissue

Evidence Dimension	14C incorporation from [2-14C]mevalonate into individual dolichol isoprenologs (% of total dolichol 14C recovery)
Target Compound Data	Dolichol-14: 30% of 14C recovered in dolichols
Comparator Or Baseline	Dolichol-15: 37%; Dolichol-13: 14%; Dolichol-16: 5%
Quantified Difference	Dolichol-15 exceeds dolichol-14 by 7 percentage points in 14C incorporation (37% vs. 30%); by steady-state mass, dolichol-14:-15:-16 = 1:3:1 (13 μg/g damp-dry tissue total dolichols)
Conditions	Aerated P. cactorum cultures with [2-14C]mevalonate; analysis by radiochromatography and mass spectrometry; 13 μg total dolichols/g damp-dry tissue

Why This Matters

This study demonstrates that dolichol-14 is not a minor biosynthetic intermediate but a major end-product capturing 30% of dolichol-directed mevalonate flux in this fungal system; procurement of dolichol-15 alone would miss the quantitatively significant dolichol-14 component relevant to Phytophthora glycobiology and antifungal target studies.

• [1] Richards JB, Hemming FW. Dolichols, ubiquinones, geranylgeraniol and farnesol as the major metabolites of mevalonate in Phytophthora cactorum. Biochem J. 1972;128(5):1345-1352. doi:10.1042/bj1281345. PMID: 4643705. View Source

Yeast Dolichol-14 through Dolichol-18 Are Functional Mannose Acceptors; Saccharomyces cerevisiae Glycoprotein Biosynthesis Requires Short-Chain Dolichols Not Substitutable by Mammalian Dolichol-18

In a crude particulate membrane fraction from Saccharomyces cerevisiae, mannose is transferred from GDP-[14C]mannose to endogenous dolichol monophosphates spanning dolichol-14 to dolichol-18, and these dolichyl-phosphomannose intermediates subsequently serve as donors for protein mannosylation [1]. The mannosylation activity exhibited a Km value for incorporation of mannosyl groups directly linked to serine and/or threonine that was lower than the Km for transfer of subsequent mannosyl residues, demonstrating that the first mannose transfer step is kinetically distinct [1]. This functional utilization of dolichol-14 through dolichol-18 in yeast contrasts sharply with mammalian cells, where the endogenous dolichol pool is composed of longer-chain species: rat liver contains dolichols of 17–21 isoprene residues with dolichol-18 as the main constituent (50–59 μg/g liver) [2][3]. In mammalian systems, dolichol-14 is essentially absent from the endogenous pool [2][3].

Mannose Acceptor Range

Cross-study

Yeast dolichols 14–18 functional; dolichol-14 absent in mammalian pool

Supports yeast glycobiology; mammalian carriers may not substitute

S. cerevisiae; rat liver dolichol 50–59 μg/g

Evidence Dimension	Functional substrate chain-length range: yeast vs. mammalian dolichol kinase/dolichol utilization
Target Compound Data	Dolichol-14 to dolichol-18 serve as functional mannose acceptors in S. cerevisiae; dolichol-14 is a major component of the yeast dolichol pool
Comparator Or Baseline	Mammalian cells (rat liver): dolichol pool of 17–21 isoprene residues, main constituent dolichol-18 at 50–59 μg/g; dolichol-14 absent from endogenous pool
Quantified Difference	Yeast dolichols span 14–18 isoprene units (dol-14 included); mammalian dolichols span 17–21 isoprene units (dol-14 excluded). Rat liver total dolichol: 50–59 μg/g tissue. Tetrahymena total dolichol: 0.26–2.60 mg/kg (260–2600 μg/kg).
Conditions	S. cerevisiae crude particulate fraction with GDP-[14C]mannose (Sharma et al. 1974); rat liver HPLC/colorimetric quantitation (Bizri et al. 1986); Tetrahymena TLC/HPLC/MS (Adrian et al. 1981)

Why This Matters

For yeast glycobiology studies and fungal-specific N-glycosylation inhibitor screening, dolichol-14 is a physiologically relevant carrier; employment of commercially available dolichol-18 or mixed-length mammalian dolichol preparations would introduce a structurally non-native carrier that is absent from the yeast endogenous pool.

• [1] Sharma CB, Babczinski P, Lehle L, Tanner W. The role of dolicholmonophosphate in glycoprotein biosynthesis in Saccharomyces cerevisiae. Eur J Biochem. 1974;46(1):35-41. doi:10.1111/j.1432-1033.1974.tb03594.x. View Source
• [2] Bizri M, Bouhour A, Roux E, Pautrat G. Separation and quantitative determination of dolichol and dolichyl phosphate in rat and trout liver. Comp Biochem Physiol B. 1986;85(2):349-354. doi:10.1016/0305-0491(86)90124-0. PMID: 3757485. View Source
• [3] Gough D, Hemming FW. The characterization and stereochemistry of biosynthesis of dolichols in rat liver. Biochem J. 1970;118(1):163-166. doi:10.1042/bj1180163. View Source

Subcellular Localization Profile: 86% Mitochondrial Enrichment of Dolichol in Tetrahymena Contrasts with Mammalian ER-Dominant Distribution

Subcellular fractionation of Tetrahymena pyriformis revealed that free dolichol (for which dolichol-14 constitutes 74% of total mass) is associated primarily with the mitochondrial fraction (86%), with only 9% recovered from the pellicle fraction and 5% from the microsomal fraction [1]. This mitochondrial-dominant distribution pattern differs markedly from the mammalian paradigm, where dolichol is predominantly localized to the endoplasmic reticulum and Golgi membranes in association with the N-glycosylation machinery [2]. The mitochondrial enrichment in Tetrahymena was not an extraction artifact; free dolichol has also been documented in the mitochondrial fraction of four other organisms, and the authors noted that reduced dolichol yields were obtained when lipid extracts were not saponified prior to HPLC assay, suggesting the co-existence of esterified dolichol forms not characterized in this study [1].

Subcellular Distribution

Class-level inference

Mitochondrial 86%, microsomal 5% of free dolichol

Mitochondrial enrichment contrasts mammalian ER pattern

T. pyriformis fractionation; saponification required for full recovery

Evidence Dimension	Subcellular distribution of free dolichol (% of total in each fraction)
Target Compound Data	Tetrahymena pyriformis dolichol (74% dolichol-14): mitochondrial fraction 86%, pellicle 9%, microsomal 5%
Comparator Or Baseline	Mammalian cells: dolichol predominantly ER/Golgi-localized (qualitative comparison; dolichol-18 dominant) [2]
Quantified Difference	86% mitochondrial vs. 5% microsomal in Tetrahymena; mammalian cells show reverse distribution (ER/microsomal-dominant)
Conditions	Subcellular fractionation by differential centrifugation; dolichol quantitation by TLC, HPLC, and mass spectrometry; 0.26–2.60 mg total dolichol/kg wet weight

Why This Matters

This organellar distribution pattern is uniquely relevant for researchers studying mitochondrial glycoprotein biogenesis, non-canonical dolichol functions, or the evolution of N-glycosylation compartmentalization; the mitochondrial enrichment of dolichol-14-rich pools distinguishes Tetrahymena and related organisms from the standard mammalian ER-centric model.

• [1] Adrian GS, Keenan RW, Kruczek ME. Isolation and characterization of dolichols from Tetrahymena pyriformis. Biochim Biophys Acta. 1981;663(3):637-44. doi:10.1016/0005-2760(81)90074-6. PMID: 6784768. View Source
• [2] Eggens I, Chojnacki T, Kenne L, Dallner G. Separation, quantitation and distribution of dolichol and dolichyl phosphate in rat and human tissues. Biochim Biophys Acta. 1983;751(3):355-368. doi:10.1016/0005-2760(83)90294-1. PMID: 6849949. View Source

Molecular Identity Parameters of Dolichol-14 vs. Its Immediate Isoprenolog Neighbors: Monoisotopic Mass, Formula, and Carbon Count as Procurement Identity Checks

Dolichol-14 possesses a monoisotopic mass of 972.9026 Da (C70H116O) [1][2], which differs from its immediate isoprenolog neighbors by precisely one isoprene (C5H8) unit increment: dolichol-13 (C65H108O, monoisotopic mass 904.8400 Da; Δ = 68.0626 Da) [3], dolichol-15 (C75H124O, monoisotopic mass 1040.9652 Da; Δ = 68.0626 Da) [4], and dolichol-16 (C80H132O, molecular weight 1109.90 Da) [5]. This 68-Da mass spacing between adjacent isoprenologs is a critical identity verification parameter for procurement, enabling definitive discrimination of dolichol-14 from co-eluting or mislabeled analogs by high-resolution mass spectrometry. The 14-isoprene-unit structure places dolichol-14 at 70 carbon atoms—the boundary of the 'short-chain' dolichols characteristic of unicellular eukaryotes, in contrast to the 80–105 carbon atom range typical of mammalian dolichols [2].

Mass Spacing

Data to verify

Δm/z 68.0626 Da per isoprene unit

Supports mass spec identity verification

C70H116O vs. C65H108O, C75H124O, C80H132O

Evidence Dimension	Monoisotopic mass and molecular formula
Target Compound Data	Dolichol-14: C70H116O, monoisotopic mass 972.9026 Da (MetaCyc); or C70H114O, monoisotopic mass 970.8870 Da (HMDB)
Comparator Or Baseline	Dolichol-13: C65H108O, mass 904.8400 Da; Dolichol-15: C75H124O, mass 1040.9652 Da; Dolichol-16: C80H132O, MW 1109.90 Da
Quantified Difference	Δm/z = 68.0626 Da per isoprene unit between adjacent isoprenologs; 14 isoprene units (C70) vs. 18–21 isoprene units (C90–C105) for mammalian dolichols
Conditions	High-resolution mass spectrometry (theoretical values from MetaCyc, HMDB, and ChEBI databases)

Why This Matters

The 68-Da isoprenolog spacing provides an unambiguous mass-spectrometric identity check for incoming dolichol-14 shipments, distinguishing authentic material from the more commonly stocked dolichol-15, dolichol-16, or mixed-length products that may be incorrectly labeled in vendor catalogs.

• [1] MetaCyc Compound: C70 dolichol. MetaCyc ID: CPD-17842. Monoisotopic Molecular Weight: 972.9026183457 Daltons; Chemical Formula: C70H116O. View Source
• [2] Human Metabolome Database: Dolichol-14 (HMDB0005181). Monoisotopic Molecular Weight: 970.88696827 Da; Chemical Formula: C70H114O. View Source
• [3] MetaCyc Compound: C65 dolichol (dolichol-13). MetaCyc ID: CPD-17841. Monoisotopic Molecular Weight: 904.8400180889 Daltons; Chemical Formula: C65H108O. View Source
• [4] MetaCyc Compound: C75 dolichol (dolichol-15). MetaCyc ID: CPD-17843. Monoisotopic Molecular Weight: 1040.9652186024998 Daltons; Chemical Formula: C75H124O. View Source
• [5] ChEBI: Dolichol-16 (CHEBI:166692). Molecular Weight: 1109.90 Da; Chemical Formula: C80H132O. CAS: 37839-88-6. View Source

Dolichol-14 (CAS 118204-12-9): High-Confidence Application Scenarios Derived from Quantitative Evidence

Tetrahymena pyriformis Glycobiology and Mitochondrial Glycoprotein Research

Dolichol-14 is the quantitatively dominant isoprenolog (74% of total dolichol mass) in Tetrahymena pyriformis, with 86% subcellular enrichment in the mitochondrial fraction [1]. This makes dolichol-14 the authentic carrier standard for in vitro reconstitution of Tetrahymena N-glycosylation reactions, studies of mitochondrial glycoprotein biogenesis, and investigations into non-canonical dolichol functions outside the ER. Procurement of dolichol-14 rather than dolichol-15 or generic dolichol mixtures is essential; dolichol-15 would deviate from the endogenous carrier identity by 3.2-fold [1].

Saccharomyces cerevisiae and Unicellular Eukaryotic N-Glycosylation Pathway Reconstitution

In Saccharomyces cerevisiae, dolichol-14 through dolichol-18 monophosphates function as obligate mannose acceptors in glycoprotein biosynthesis [1]. The endogenous yeast dolichol pool is restricted to 14–17 isoprene units , meaning that mammalian-length dolichols (e.g., dolichol-18 to -21) are structurally foreign to the yeast N-glycosylation machinery. Dolichol-14 is therefore the correct procurement choice for yeast cell-free glycoprotein synthesis assays, ALG (asparagine-linked glycosylation) enzyme characterization, and antifungal agent screening targeting the dolichol cycle [1].

Phytophthora and Filamentous Fungal Isoprenoid Metabolism Studies

In Phytophthora cactorum, dolichol-14 captures 30% of dolichol-directed 14C-mevalonate flux and is present at 2.6 μg/g damp-dry tissue in a 1:3:1 ratio with dolichol-15 and dolichol-16 [1]. For studies of oomycete/fungal isoprenoid metabolism, mevalonate pathway flux partitioning, or dolichol biosynthesis inhibitor screening, dolichol-14 is an analytically required standard distinct from the more abundant dolichol-15; its differential biosynthetic incorporation rate (30% vs. 37%) and distinct steady-state mass relationship (1:3 vs. 1:1) indicate unique metabolic turnover kinetics that would be invisible if only dolichol-15 were employed [1].

Comparative Dolichol Biochemistry and Evolutionary Studies of Polyprenol Metabolism

Dolichol-14 occupies a unique evolutionary-niche position as a short-chain dolichol (C70, 14 isoprene units) characteristic of unicellular eukaryotes, in contrast to the longer-chain dolichols of metazoans (predominantly C90–C105) [1]. Its mitochondrial enrichment in Tetrahymena (86%) contrasts with the ER-dominant distribution in mammalian cells [1][2]. These two differentiating properties—chain length and organellar localization—make dolichol-14 an essential reference compound for comparative studies of dolichol evolution, the emergence of ER-centric N-glycosylation, and species-specific membrane-lipid adaptation [1][2].

Application

Selection Property

Validation Focus

Tetrahymena mitochondrial glycoprotein research

Native carrier identity (dol-14 dominant)

Endogenous isoprenolog pool replication

S. cerevisiae N-glycosylation reconstitution

Short-chain dolichol compatibility

Mannosyltransferase substrate specificity

Phytophthora isoprenoid metabolism studies

Distinct incorporation kinetics

Mevalonate pathway partitioning

Comparative dolichol evolution research

Short-chain mitochondrial enrichment

Species-specific membrane lipid adaptation

• [1] Adrian GS, Keenan RW, Kruczek ME. Isolation and characterization of dolichols from Tetrahymena pyriformis. Biochim Biophys Acta. 1981;663(3):637-44. doi:10.1016/0005-2760(81)90074-6. PMID: 6784768. View Source
• [2] Eggens I, Chojnacki T, Kenne L, Dallner G. Separation, quantitation and distribution of dolichol and dolichyl phosphate in rat and human tissues. Biochim Biophys Acta. 1983;751(3):355-368. doi:10.1016/0005-2760(83)90294-1. PMID: 6849949. View Source